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Compound of Interest

Compound Name: Neo-tanshinlactone

Cat. No.: B1246349

Application Notes & Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction: Neo-tanshinlactone, a natural product isolated from Salvia miltiorrhiza, has
demonstrated potent and selective anti-cancer activity, particularly against estrogen receptor-
positive (ER+) breast cancer cells.[1] Its mechanism of action involves the transcriptional down-
regulation of Estrogen Receptor Alpha (ER0), a key driver in this cancer subtype.[1]
Understanding the direct protein interactions of Neo-tanshinlactone is paramount for
elucidating its precise mechanism, identifying its molecular target(s), and developing novel
therapeutics. This document provides detailed application notes and protocols for key
techniques used to investigate these crucial small molecule-protein interactions.

l. Target Identification and Validation Strategies

Identifying the specific protein(s) that Neo-tanshinlactone binds to is the first critical step.
Several powerful techniques can be employed for this purpose.

Affinity Purification-Mass Spectrometry (AP-MS)

AP-MS is a robust method for identifying protein binding partners of a small molecule from a
complex biological mixture, such as a cell lysate.[2][3] The small molecule of interest (the
"bait") is immobilized on a solid support and used to "fish out" interacting proteins (the "prey").
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Experimental Workflow for AP-MS:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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